Cas no 58089-32-0 (2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid)
58089-32-0 structure
Product Name:2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid
CAS No:58089-32-0
MF:C9H7NO3S
MW:209.221781015396
MDL:MFCD00463910
CID:383225
PubChem ID:684352
Update Time:2025-07-30
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-(2-benzoxazolylthio)-
- (1,3-Benzoxazol-2-ylthio)acetic acid
- 2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid
- (1,3-benzoxazol-2-ylsulfanyl)acetic acid
- (2-carboxymethylthio)benzoxazole
- (benzoxazol-2-ylmercapto)-acetic acid
- (Benzoxazol-2-ylmercapto)-essigsaeure
- 2-benzoxazol-2-ylthioacetic acid
- 2-benzoxazole thioacetic acid
- 2-Carboxymethylmercapto-benzoxazol
- benzooxazol-2-ylsulfanyl-acetic acid
- Benzoxazol-thiol-2-essigsaeure
- NCGC00036762-02
- SMR000063109
- EU-0034737
- CHEMBL1706515
- MFCD00463910
- 58089-32-0
- HMS1474H07
- Oprea1_204089
- Z55903460
- (Benzooxazol-2-ylsulfanyl)-acetic acid
- (1,3-BENZOXAZOL-2-YLTHIO)ACETICACID
- AKOS000264442
- 2-(benzo[d]oxazol-2-ylthio)aceticacid
- SR-01000400073
- 2-(benzo[d]oxazol-2-ylthio)acetic acid
- F0405-1223
- SR-01000400073-1
- ChemDiv3_000513
- 2-benzooxazol-2-ylsulfanylacetate
- BB 0240855
- BRD-K55182141-001-01-3
- HMS2371C10
- CCG-103934
- EN300-08639
- (2-benzoxazolylthio)acetic acid
- Oprea1_131030
- SCHEMBL3500434
- MLS000097511
- RS-0257
- ALBB-000140
- STK156798
- G22487
-
- MDL： MFCD00463910
- Inchi： 1S/C9H7NO3S/c11-8(12)5-14-9-10-6-3-1-2-4-7(6)13-9/h1-4H,5H2,(H,11,12)
- InChI Key： MZIJIHZQKNAQBF-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 209.01500
- Monoisotopic Mass: 209.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Density: 1.48
- Melting Point: Not available
- Boiling Point: 399.4°Cat760mmHg
- Flash Point: 195.3°C
- Refractive Index: 1.684
- PSA: 88.63000
- LogP: 2.00450
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM112644-5g |
(1,3-benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 95% | 5g |
$276 | 2021-08-06 | |
| Chemenu | CM112644-10g |
(1,3-benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 95% | 10g |
$504 | 2021-08-06 | |
| Fluorochem | 057161-250mg |
Benzooxazol-2-ylsulfanyl)-acetic acid |
58089-32-0 | 95+% | 250mg |
￡74.00 | 2022-03-01 | |
| Fluorochem | 057161-1g |
Benzooxazol-2-ylsulfanyl)-acetic acid |
58089-32-0 | 95+% | 1g |
￡154.00 | 2022-03-01 | |
| Fluorochem | 057161-5g |
Benzooxazol-2-ylsulfanyl)-acetic acid |
58089-32-0 | 95+% | 5g |
￡470.00 | 2022-03-01 | |
| Fluorochem | 057161-10g |
Benzooxazol-2-ylsulfanyl)-acetic acid |
58089-32-0 | 95+% | 10g |
￡858.00 | 2022-03-01 | |
| Chemenu | CM112644-1g |
(1,3-benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB404462-500 mg |
(1,3-Benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 500MG |
€165.80 | 2023-02-20 | ||
| abcr | AB404462-1 g |
(1,3-Benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 1 g |
€197.30 | 2023-07-19 | ||
| abcr | AB404462-5 g |
(1,3-Benzoxazol-2-ylthio)acetic acid |
58089-32-0 | 5 g |
€456.10 | 2023-07-19 |
2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
58089-32-0 (2-(1,3-benzoxazol-2-ylsulfanyl)acetic acid) Related Products
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